(3-Acetyloxy-5-((E)-2-(5-acetyloxy-7,8-dimethoxy-3-methyl-4-oxochromen-2-yl)ethenyl)phenyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-desmethoxyhormothamnione triacetate is a member of chromones. It derives from a 6-desmethoxyhormothamnione.
Scientific Research Applications
1. Synthesis of Bridged 3-Benzazepine Derivatives
Research by Gentles, Middlemiss, Proctor, and Sneddon (1991) involved the synthesis of bridged 3-benzazepine derivatives, exploring the use of related compounds in the development of dopamine analogues. This indicates the potential application of similar complex organic compounds in neurochemical research (Gentles et al., 1991).
2. Antileishmanial Activity
A study by Petro-Buelvas et al. (2021) synthesized and evaluated the antileishmanial activity of styrylquinoline-type compounds, including those structurally related to the specified compound. This demonstrates its potential utility in developing treatments against parasitic infections (Petro-Buelvas et al., 2021).
3. Preparation of Heterocyclic Systems
Research conducted by Selič, Grdadolnik, and Stanovnik (1997) focused on the preparation of various heterocyclic systems using compounds similar in structure. This suggests a role for such compounds in the synthesis of diverse heterocyclic chemicals, which are crucial in pharmaceutical development (Selič et al., 1997).
4. Protein Nucleophilic Side Chain Reactions
A study by Llamas et al. (1986) explored the use of similar compounds in reactions with protein nucleophilic side chains. This research highlights the potential application in studying protein chemistry and enzyme reactions (Llamas et al., 1986).
5. Isochroman Derivatives in Chiral Space Groups
Research by Palusiak et al. (2004) on isochroman derivatives, which share some structural similarities, delved into their tendency to crystallize in chiral space groups. This suggests a potential application in studying the chiral properties of complex organic molecules (Palusiak et al., 2004).
properties
CAS RN |
121325-39-1 |
---|---|
Molecular Formula |
C26H24O10 |
Molecular Weight |
496.5 g/mol |
IUPAC Name |
[3-acetyloxy-5-[(E)-2-(5-acetyloxy-7,8-dimethoxy-3-methyl-4-oxochromen-2-yl)ethenyl]phenyl] acetate |
InChI |
InChI=1S/C26H24O10/c1-13-20(8-7-17-9-18(33-14(2)27)11-19(10-17)34-15(3)28)36-26-23(24(13)30)21(35-16(4)29)12-22(31-5)25(26)32-6/h7-12H,1-6H3/b8-7+ |
InChI Key |
ABHUBSNSPAHFOI-BQYQJAHWSA-N |
Isomeric SMILES |
CC1=C(OC2=C(C1=O)C(=CC(=C2OC)OC)OC(=O)C)/C=C/C3=CC(=CC(=C3)OC(=O)C)OC(=O)C |
SMILES |
CC1=C(OC2=C(C1=O)C(=CC(=C2OC)OC)OC(=O)C)C=CC3=CC(=CC(=C3)OC(=O)C)OC(=O)C |
Canonical SMILES |
CC1=C(OC2=C(C1=O)C(=CC(=C2OC)OC)OC(=O)C)C=CC3=CC(=CC(=C3)OC(=O)C)OC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.